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This guide provides a comprehensive meta-analysis of clinical trials involving ceftobiprole
medocaril, a fifth-generation cephalosporin. It offers an objective comparison of its

performance against other antibiotics in key indications, supported by experimental data and

detailed methodologies.

Executive Summary
Ceftobiprole has demonstrated non-inferiority to standard-of-care comparators in the treatment

of Community-Acquired Pneumonia (CAP), Hospital-Acquired Pneumonia (HAP), Acute

Bacterial Skin and Skin Structure Infections (ABSSSI), and complicated Staphylococcus aureus

Bacteremia (SAB). Its broad spectrum of activity, which includes methicillin-resistant

Staphylococcus aureus (MRSA), positions it as a valuable therapeutic option, particularly in

cases where MRSA is suspected or confirmed.

Mechanism of Action
Ceftobiprole exerts its bactericidal effect by inhibiting bacterial cell wall synthesis. It binds to

and inactivates penicillin-binding proteins (PBPs), which are essential enzymes in the final

steps of peptidoglycan synthesis. A key feature of ceftobiprole is its high affinity for PBP2a, the

protein encoded by the mecA gene that confers methicillin resistance in staphylococci.[1][2][3]

This strong binding to PBP2a allows ceftobiprole to be effective against MRSA, a capability

lacking in many other β-lactam antibiotics.[1][3][4]
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Ceftobiprole's mechanism of action against MRSA.

Comparative Clinical Efficacy
The following tables summarize the key quantitative data from major clinical trials comparing

ceftobiprole to other antibiotics across different indications.

Table 1: Community-Acquired Pneumonia (CAP)
Trial

Treatment

Arms

Patient

Population

Primary

Endpoint

Ceftobipro

le

Comparat

or

Difference

(95% CI)

Phase 3

(Re-

analysis)[5]

[6][7][8]

Ceftobiprol

e vs.

Ceftriaxone

± Linezolid

618

hospitalize

d adults

with CAP

(Day 3 ITT)

Clinical

success at

Day 3

71.0% 71.1%
-0.1% (-6.6

to 6.4)

Original

Phase 3[9]

[10][11]

Ceftobiprol

e vs.

Ceftriaxone

± Linezolid

469

hospitalize

d adults

with CAP

(Clinically

Evaluable)

Clinical

cure at

Test-of-

Cure

(TOC)

86.6% 87.4%
-0.8% (-5.8

to 4.2)

Table 2: Hospital-Acquired Pneumonia (HAP)
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Trial
Treatment

Arms

Patient

Population

Primary

Endpoint

Ceftobipro

le

Comparat

or

Difference

(95% CI)

Phase

3[12][13]

[14][15]

Ceftobiprol

e vs.

Ceftazidim

e +

Linezolid

781

hospitalize

d adults

with HAP

(ITT)

Clinical

cure at

TOC

49.9% 52.8%

-2.9%

(-10.0 to

4.1)

Phase 3

(HAP

excluding

VAP)[12]

[13][14][15]

Ceftobiprol

e vs.

Ceftazidim

e +

Linezolid

571

hospitalize

d adults

with HAP

(ITT)

Clinical

cure at

TOC

59.6% 58.8%
0.8% (-7.3

to 8.8)

Table 3: Acute Bacterial Skin and Skin Structure
Infections (ABSSSI)

Trial
Treatment

Arms

Patient

Population

Primary

Endpoint

Ceftobipro

le

Comparat

or

Difference

(95% CI)

TARGET[1

6][17][18]

[19]

Ceftobiprol

e vs.

Vancomyci

n +

Aztreonam

679 adults

with

ABSSSI

(ITT)

Early

clinical

response

(48-72h)

91.3% 88.1%
3.3% (-1.2

to 7.8)

TARGET[1

6][17][18]

[19]

Ceftobiprol

e vs.

Vancomyci

n +

Aztreonam

679 adults

with

ABSSSI

(ITT)

Clinical

success at

TOC

90.1% 89.0%
1.1% (-3.2

to 5.5)

Table 4: Complicated Staphylococcus aureus
Bacteremia (SAB)
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Trial
Treatment

Arms

Patient

Population

Primary

Endpoint

Ceftobipro

le

Comparat

or

Difference

(95% CI)

ERADICAT

E[20][21]

[22][23]

Ceftobiprol

e vs.

Daptomyci

n ±

Aztreonam

387 adults

with

complicate

d SAB

(mITT)

Overall

clinical

success at

Day 70

69.8% 68.7%
2.0% (-7.1

to 11.1)

Experimental Protocols and Methodologies
The clinical trials cited in this guide were randomized, double-blind, multicenter studies

designed to establish the non-inferiority of ceftobiprole to the respective comparators.

Pneumonia Trials (CAP & HAP)
The pivotal trials for CAP and HAP enrolled adult patients requiring hospitalization for their

infection.[9][13]

CAP Trial vs. Ceftriaxone ± Linezolid:

Inclusion Criteria: Hospitalized adults with radiographically confirmed pneumonia.[9]

Treatment: Ceftobiprole 500 mg IV every 8 hours versus ceftriaxone 2 g IV every 24

hours. Linezolid was added to the ceftriaxone arm if MRSA was suspected.[6][8]

Primary Endpoint: Originally, clinical cure at the Test-of-Cure (TOC) visit (7-14 days post-

treatment).[9] A re-analysis used the FDA-preferred endpoint of early clinical success at

Day 3, defined by improvement in at least two cardinal symptoms of pneumonia.[5][6][7][8]

HAP Trial vs. Ceftazidime + Linezolid:

Inclusion Criteria: Adults with HAP, including a subset with ventilator-associated

pneumonia (VAP).[12][13]

Treatment: Ceftobiprole 500 mg IV every 8 hours versus ceftazidime 2 g IV every 8 hours

plus linezolid 600 mg IV every 12 hours.[12][13]
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Primary Endpoint: Clinical cure at the TOC visit.[12][13] Non-inferiority was not met in the

VAP subgroup.[13]
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Treatment Phase

Endpoint Assessment

Hospitalized Adults with
CAP or HAP

Randomization (1:1)

Ceftobiprole
500 mg IV q8h

Comparator Regimen
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Early Clinical Success
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Clinical Cure at
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(7-14 days post-treatment)

Primary Endpoint:
Non-inferiority
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Generalized workflow for ceftobiprole pneumonia clinical trials.

TARGET Trial (ABSSSI)
The TARGET trial was a Phase 3 study designed to evaluate ceftobiprole for the treatment of

ABSSSI.[16][17][18]

Inclusion Criteria: Adult patients with ABSSSI requiring IV antibiotic therapy.[16]
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Treatment: Ceftobiprole 500 mg IV every 8 hours versus vancomycin 1 g (or 15 mg/kg) IV

every 12 hours plus aztreonam 1 g IV every 12 hours.[19]

Primary Endpoints:

FDA: Early clinical response at 48-72 hours, defined as a ≥20% reduction in lesion size.

[16][17][19]

EMA: Investigator-assessed clinical success at the TOC visit.[16][17]

Non-inferiority Margin: 10%.[16]

ERADICATE Trial (SAB)
The ERADICATE trial was a Phase 3 study assessing ceftobiprole's efficacy in complicated S.

aureus bacteremia.[20][21][22][23]

Inclusion Criteria: Adult patients with complicated SAB, including those with right-sided

infective endocarditis.[24]

Treatment: Ceftobiprole 500 mg IV every 6 hours for 8 days, then every 8 hours, versus

daptomycin 6-10 mg/kg IV every 24 hours. Aztreonam was optional in the daptomycin arm

for Gram-negative coverage.[20][23]

Primary Endpoint: Overall clinical success at 70 days post-randomization, adjudicated by a

blinded committee. Success required survival, symptom improvement, SAB clearance, no

new SAB complications, and no other potentially effective antibiotics.[20][23][24]

Non-inferiority Margin: 15%.[24]
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Screening & Randomization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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